Piperazine-1,4-diol

• CAS No.: 59453-83-7
• Molecular Formula: C4H10N2O2
• Molecular Weight: 118.13 g/mol
• IUPAC Name: 1,4-dihydroxypiperazine
• InChI: InChI=1S/C4H10N2O2/c7-5-1-2-6(8)4-3-5/h7-8H,1-4H2
• InChI Key: VSVJHORNUCWLJB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1O)O

Description

Piperazine-1,4-diol is a derivative of piperazine, a six-membered ring containing two nitrogen atoms at opposite positions. This compound is notable for its extended hydrogen-bond donor geometry, making it a valuable building block in the self-assembly of supramolecular hydrogen-bonded crystalline networks .

Preparation Methods

Synthetic Routes and Reaction Conditions: Piperazine-1,4-diol can be synthesized through the reaction of piperazine with dibenzoyl peroxide in the presence of a base such as cesium carbonate. The reaction is typically carried out in a solvent like dichloromethane under an inert atmosphere . The mixture is stirred for a specific duration to ensure complete reaction.

Industrial Production Methods: While specific industrial production methods for this compound are not extensively documented, the synthesis generally involves scalable organic reactions that can be adapted for larger-scale production. The use of commercially available reagents and straightforward reaction conditions makes it feasible for industrial applications .

Chemical Reactions Analysis

Types of Reactions: Piperazine-1,4-diol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: this compound can participate in nucleophilic substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly employed in substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives .

Scientific Research Applications

Piperazine-1,4-diol has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of complex organic molecules and supramolecular structures.

Biology: The compound’s ability to form hydrogen-bonded networks makes it useful in studying biological interactions and molecular recognition processes.

Medicine: Piperazine derivatives, including this compound, are explored for their potential therapeutic properties, such as antiparasitic and antiviral activities.

Industry: The compound’s unique chemical properties make it valuable in the development of new materials and industrial processes.

Mechanism of Action

Piperazine-1,4-diol exerts its effects through its ability to form hydrogen bonds and interact with various molecular targets. The compound’s extended hydrogen-bond donor geometry allows it to participate in the formation of supramolecular networks, influencing the structural and functional properties of the resulting assemblies . Additionally, piperazine derivatives are known to act as GABA receptor agonists, causing hyperpolarization of nerve endings and resulting in the paralysis of certain parasites .

Comparison with Similar Compounds

Piperazine: The parent compound, widely used in various chemical and pharmaceutical applications.

Morpholine: Another six-membered ring containing nitrogen and oxygen, used in similar contexts but with different hydrogen-bonding properties.

Piperidine: A six-membered ring with a single nitrogen atom, commonly used in organic synthesis and drug development.

Uniqueness: Piperazine-1,4-diol is unique due to its extended hydrogen-bond donor geometry, which allows it to form distinct supramolecular networks compared to other similar compounds. This property makes it particularly valuable in the design and synthesis of new materials and molecular assemblies .